Cas no 1256479-84-1 (ethyl 2-(2,3,5-trifluorophenyl)acetate)

• Product Name: ethyl 2-(2,3,5-trifluorophenyl)acetate
• CAS No: 1256479-84-1
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4565159
• Update Time: 2025-07-17

ethyl 2-(2,3,5-trifluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• (2,3,5-Trifluorophenyl)acetic acid ethyl ester
• ethyl 2,3,5-trifluorophenylacetat
• ETHYL 2-(2,3,5-TRIFLUOROPHENYL)ACETATE
• Benzoic acid,2,3,5-trifluoro-, ethyl ester
• CL9518
• Ethyl (2,3,5-trifluorophenyl)acetate
• Ethyl 2-(2,3,5-trifluorophenyl)-acetate
• A930333
• ethyl 2-(2,3,5-trifluorophenyl)acetate

• Inchi： 1S/C10H9F3O2/c1-2-15-9(14)4-6-3-7(11)5-8(12)10(6)13/h3,5H,2,4H2,1H3
• InChI Key： NIEIIMWTZHORRK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CC(=O)OCC)F)F

Computed Properties

• Exact Mass: 218.055
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.20950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on ethyl 2-(2,3,5-trifluorophenyl)acetate

Recent Advances in the Application of Ethyl 2-(2,3,5-Trifluorophenyl)acetate (CAS: 1256479-84-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2,3,5-trifluorophenyl)acetate (CAS: 1256479-84-1) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. The unique electronic and steric properties imparted by the fluorine atoms make this compound particularly valuable in medicinal chemistry, where it is often employed to enhance metabolic stability, bioavailability, and binding affinity of target molecules.

Recent studies have explored the synthetic utility of ethyl 2-(2,3,5-trifluorophenyl)acetate in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The trifluorophenyl group's ability to participate in hydrophobic interactions and hydrogen bonding has been leveraged to optimize the pharmacokinetic and pharmacodynamic profiles of these inhibitors.

In addition to its role in drug discovery, ethyl 2-(2,3,5-trifluorophenyl)acetate has also been investigated for its potential applications in chemical biology. Recent work has demonstrated its utility in the design of fluorescent probes and activity-based protein profiling (ABPP) reagents, which are used to study enzyme function and dynamics in complex biological systems. The incorporation of fluorine atoms into these probes enhances their stability and selectivity, enabling more accurate and sensitive detection of target enzymes.

One notable advancement in the field involves the use of ethyl 2-(2,3,5-trifluorophenyl)acetate in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of covalent kinase inhibitors derived from this compound, which exhibited potent and selective inhibition of oncogenic kinases. The researchers employed a combination of structure-based drug design and kinetic profiling to optimize the reactivity and selectivity of these inhibitors, highlighting the compound's potential as a scaffold for targeted therapies.

Furthermore, the compound's utility extends to the field of agrochemicals, where it has been employed in the synthesis of novel pesticides and herbicides. The trifluorophenyl moiety's resistance to metabolic degradation makes it an attractive feature for designing long-lasting agrochemicals with reduced environmental impact. Recent patents and publications have described the synthesis and biological evaluation of such derivatives, underscoring the broad applicability of ethyl 2-(2,3,5-trifluorophenyl)acetate across multiple industries.

In conclusion, ethyl 2-(2,3,5-trifluorophenyl)acetate (CAS: 1256479-84-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable intermediate for the development of bioactive molecules, fluorescent probes, and agrochemicals. Ongoing research is expected to further expand its applications, particularly in the design of covalent inhibitors and targeted therapies, solidifying its role as a cornerstone in modern drug discovery and chemical biology.